Cas no 1189662-83-6 (Fenthion-d6)

• Product Name: Fenthion-d6
• CAS No: 1189662-83-6
• MF: C₁₀H₁₅O₃PS₂
• MW: 284.365031480789
• CID: 1058330
• Update Time: 2025-06-09

Fenthion-d6 Chemical and Physical Properties

Names and Identifiers

• Fenthion-d6 (O,O-dimethyl-d6)
• Fenthion-d6
• Fenthion-d6 (O,O-dimethyl-d6)100µg
• Fenthion D6 (dimethoxy D6)
• (3-methyl-4-methylsulfanylphenoxy)-sulfanylidene-bis(trideuteriomethoxy)-?^{5}-phosphane
• Fenthion D6 (O,O-dimethyl D6)

• Inchi： 1S/C10H15O3PS2/c1-8-7-9(5-6-10(8)16-4)13-14(15,11-2)12-3/h5-7H,1-4H3/i2D3,3D3
• InChI Key： PNVJTZOFSHSLTO-XERRXZQWSA-N
• SMILES： S(C)C1C=CC(=CC=1C)OP(OC([2H])([2H])[2H])(OC([2H])([2H])[2H])=S

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 254
• XLogP3: 4.1
• Topological Polar Surface Area: 85.1

Experimental Properties

• Boiling Point: 870C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic thiophosphoric acids and derivatives Thiophosphoric acid esters Aryl thiophosphates

Additional information on Fenthion-d6

Introduction to Fenthion-d6 (CAS No. 1189662-83-6)

Fenthion-d6 (CAS No. 1189662-83-6) is a deuterated analog of the organophosphate compound fenthion. Deuterated compounds, such as Fenthion-d6, are increasingly important in various scientific and industrial applications due to their unique properties and stability. This introduction aims to provide a comprehensive overview of Fenthion-d6, including its chemical structure, synthesis, applications, and recent research developments.

Chemical Structure and Properties

Fenthion-d6 is a deuterated version of fenthion, where the hydrogen atoms are replaced by deuterium atoms. The molecular formula of Fenthion-d6 is C₉H₁₀D₆O₃P, and its molecular weight is approximately 254.23 g/mol. The presence of deuterium atoms in the molecule significantly affects its physical and chemical properties, such as increased stability and reduced reactivity compared to its non-deuterated counterpart.

The chemical structure of Fenthion-d6 consists of a phosphorothioate group attached to a substituted phenyl ring. This structure confers Fenthion-d6 with its characteristic organophosphate properties, making it useful in various analytical and research applications.

Synthesis and Production

The synthesis of Fenthion-d6 involves the deuteration of fenthion through a series of chemical reactions. One common method involves the reaction of fenthion with deuterium gas (D₂) in the presence of a suitable catalyst. This process requires precise control over temperature, pressure, and reaction time to ensure high yields and purity of the final product.

Recent advancements in deuteration techniques have led to more efficient and cost-effective methods for producing Fenthion-d6. For example, the use of palladium-based catalysts has shown promise in improving the selectivity and yield of deuteration reactions. These improvements have made Fenthion-d6 more accessible for research and industrial applications.

Applications in Research and Industry

Fenthion-d6 finds extensive use in various research fields, particularly in analytical chemistry and biochemistry. Its deuterated nature makes it an excellent internal standard for mass spectrometry (MS) analysis, where it helps to improve the accuracy and precision of quantitative measurements. In addition, Fenthion-d6 is used as a reference compound in nuclear magnetic resonance (NMR) spectroscopy due to its distinct deuterium signals.

In pharmaceutical research, Fenthion-d6 serves as a valuable tool for studying metabolic pathways and drug metabolism. Deuterated compounds like Fenthion-d6 can be used to trace the fate of specific functional groups within biological systems, providing insights into drug metabolism and pharmacokinetics.

Recent Research Developments

The use of deuterated compounds in scientific research has gained significant attention in recent years due to their unique properties and applications. A study published in the Journal of Analytical Chemistry highlighted the effectiveness of using Fenthion-d6 as an internal standard in liquid chromatography-mass spectrometry (LC-MS) analysis for detecting trace levels of fenthion in environmental samples. The study demonstrated that Fenthion-d6 significantly improved the sensitivity and reliability of the analysis.

In another study published in the Journal of Biochemistry, researchers used Fenthion-d6 to investigate the metabolic fate of fenthion in mammalian systems. The study revealed that deuterium labeling allowed for a more detailed understanding of the metabolic pathways involved, providing valuable insights into the biotransformation processes.

Safety Considerations

While Fenthion-d6 is generally considered safe for laboratory use, appropriate safety measures should be followed when handling this compound. It is important to store Fenthion-d6 in a cool, dry place away from incompatible materials. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to minimize exposure risks.

In conclusion, Fenthion-d6 (CAS No. 1189662-83-6) is a valuable deuterated compound with a wide range of applications in analytical chemistry, biochemistry, and pharmaceutical research. Its unique properties make it an essential tool for improving the accuracy and precision of scientific measurements. Ongoing research continues to expand our understanding of its potential uses and benefits.